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Compound of Interest

Compound Name: Valencene

Cat. No.: B1682129

Introduction

Valencene is a naturally occurring bicyclic sesquiterpene, an organic compound derived from
isoprene.[1][2][3] It is a key aroma component in many citrus fruits, most notably Valencia
oranges, from which it derives its name.[2][4][5] With its characteristic sweet, citrusy, and
woody aroma, valencene is a highly valued ingredient in the flavor and fragrance industries.[1]
[3][6] Beyond its sensory profile, it also serves as a chemical precursor for the synthesis of
nootkatone, the primary aroma compound of grapefruit.[1][2][7] These application notes provide
an overview of valencene's properties, applications, and relevant experimental protocols for
researchers and industry professionals.

Organoleptic and Physicochemical Properties

Valencene's unique sensory profile and physical characteristics are central to its application in
various consumer products.

Organoleptic Profile

Valencene is prized for its fresh and pleasant aroma profile, which is complex and
multifaceted.[1] While predominantly citrusy, it also possesses distinct woody and herbal
undertones.[3][4][5]
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Attribute Descriptors

Sweet, citrus, orange, grapefruit, fresh, woody,
Aroma

herbaceous|[3][4][5][6]
Taste Citrus, sweet, green, woody[4][8]

Physicochemical Data

A summary of valencene's key physicochemical properties is presented below. These

properties are critical for formulation, stability testing, and quality control.

Property

Value

CAS Number

4630-07-3[1][6]

Molecular Formula

CisH24[1][6][8]

Molecular Weight 204.35 g/mol [1][8]
Appearance Colorless to pale yellow oily liquid[1][6][8]
Boiling Point 274 °C[8][9]
Flash Point >93 °CJ[6][8]
Density 0.92 g/mL at 25 °C[8]
. Insoluble in water (0.05011 mg/L at 25°C);
Solubility . .
soluble in organic solvents[2][8]
FEMA Number 3443[10]
JECFA Number 1337[10]
Store in a cool, dry, ventilated area away from
Storage

light and heat[1][7]

Industrial Applications

Valencene's versatile sensory profile makes it a staple ingredient across multiple sectors.
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o Flavor Industry: It is widely used as a flavoring agent to enhance or impart fresh citrus notes
in beverages, candies, and various food products.[1][11] Its presence is often correlated with
high-quality orange flavor.[12]

e Fragrance Industry: In fragrances, valencene contributes a fresh, citrusy top note to
perfumes, colognes, and personal care items like soaps and lotions.[1][5] It is also used in
air fresheners and household cleaning products to provide a clean, pleasant scent.[5][6]

o Aroma Chemical Synthesis: Valencene is a crucial precursor in the biotransformation or
chemical synthesis of (+)-nootkatone, a high-value aroma chemical responsible for the
characteristic scent of grapefruit.[2][7]

o Other Applications: Research has shown that valencene possesses insect repellent
properties, making it a potential natural alternative to traditional pesticides.[6][8]

Biosynthesis and Production

Valencene is naturally produced in plants through the mevalonate (MVA) pathway.[13] The
process begins with acetyl-CoA and culminates in the formation of the C15 precursor, farnesyl
pyrophosphate (FPP).[3] The key final step is the cyclization of FPP, catalyzed by the enzyme
valencene synthase.[2][3][14]
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1. Sample Preparation
(Dry & Grind Orange Peel)

:

2. Load Extraction Vessel

3. Supercritical Extraction
(Set Temp/Pressure)

CO2 + Extract

4. Separation
(Depressurize CO2)

Precipitated Oil

5. Collect Extract
(Valencene-rich oil)

6. Analysis (GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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